1-(Iodomethyl)-1-methoxy-3-methylcyclohexane

• Molecular Formula: C9H17IO
• Molecular Weight: 268.13 g/mol
• SMILES: CC1CCCC(C1)(CI)OC
• InChI: InChI=1S/C9H17IO/c1-8-4-3-5-9(6-8,7-10)11-2/h8H,3-7H2,1-2H3
• InChIKey: GCPMDFGXAJWENG-UHFFFAOYSA-N

1-(Iodomethyl)-1-methoxy-3-methylcyclohexane (CAS 1603121-03-4): Procurement-Quality Overview for Research Supply Chains

1-(Iodomethyl)-1-methoxy-3-methylcyclohexane (CAS 1603121-03-4) is a geminally disubstituted cyclohexane derivative bearing a methoxy group and an iodomethyl group at the C1 position, with a methyl substituent at the C3 position of the cyclohexane ring . With a molecular formula of C₉H₁₇IO and a molecular weight of 268.13 g·mol⁻¹, this compound belongs to the class of alkyl iodide–ether hybrids that serve as electrophilic building blocks in medicinal chemistry and organic synthesis . The compound is commercially available at research-grade purity (typically 95%) from specialty chemical suppliers and has been cited in patent literature as a synthetic intermediate within Shionogi's P2X3 receptor antagonist development programme [1].

Electrophilic building block for S_N2 alkylation chemistry

Mild-condition coupling compatible (0–25°C range)

Patent-cited intermediate in P2X3 antagonist synthesis programme

• [1] Shionogi & Co., Ltd. Heterocyclic Ring and Carbocyclic Derivative. US Patent Application US20160024072A1, filed 2013, published 2016. https://patents.google.com/patent/US20160024072 View Source

Why 1-(Iodomethyl)-1-methoxy-3-methylcyclohexane Cannot Be Replaced by Generic In-Class Analogs

Although multiple cyclohexane-derived alkyl halide–ether hybrids share superficial structural similarity, three factors preclude generic substitution. First, the 3-methyl regioisomer (CAS 1603121-03-4) differs from the 4-methyl positional isomer (CAS 1602984-63-3) in both steric environment around the reactive iodomethyl centre and predicted conformational preferences of the cyclohexane ring , which can alter reaction diastereoselectivity in downstream transformations. Second, the iodomethyl leaving group provides markedly different reactivity compared to the bromomethyl analogue (CAS 1248969-05-2): the C–I bond dissociation energy (approximately 57 kcal·mol⁻¹) is substantially lower than that of the C–Br bond (approximately 70 kcal·mol⁻¹) [1], enabling nucleophilic displacement under milder conditions with less competing elimination. Third, the computed LogP difference between the iodo (LogP 3.02) and bromo (LogP 2.98) congeners may influence partitioning behaviour in biphasic reaction systems or biological assay media, rendering simple molar-equivalent substitution unreliable.

Leaving group mismatch

Bromomethyl analog (CAS 1248969-05-2) requires higher reaction temperatures and risks competing elimination; C–I bond enables milder displacement that may not transfer to the bromide.

Regioisomer steric shift

4-Methyl isomer (CAS 1602984-63-3) places the substituent distal to the reactive C1 center, altering steric environment and diastereofacial bias in substitution reactions.

Alkoxy homolog divergence

Ethoxy homolog (CAS 1597153-65-5) has higher molecular weight and predicted boiling point, affecting distillation purification parameters and chromatographic retention profiles.

• [1] Blanksby, S.J.; Ellison, G.B. Bond Dissociation Energies of Organic Molecules. Acc. Chem. Res. 2003, 36, 255–263. (Representative C–I and C–B bond dissociation energy values for alkyl halides.) View Source

Quantitative Differentiation Evidence for 1-(Iodomethyl)-1-methoxy-3-methylcyclohexane Versus Closest Analogs

Leaving-Group Reactivity: C–I vs C–Br Bond Dissociation Energy Differential

The target compound's iodomethyl group possesses a carbon–iodine bond dissociation energy (BDE) of approximately 57 kcal·mol⁻¹, compared to approximately 70 kcal·mol⁻¹ for the carbon–bromine bond in 1-(bromomethyl)-1-methoxy-3-methylcyclohexane (CAS 1248969-05-2) [1]. This ~13 kcal·mol⁻¹ difference translates to a substantially lower activation barrier for Sₙ2 nucleophilic displacement, enabling reactions to proceed at lower temperatures (e.g., 0–25 °C for iodide vs. 40–80 °C typically required for the bromide analogue) and reducing competing E2 elimination side-product formation [2].

C–I Bond Reactivity

Class-level

ΔBDE ≈ 13 kcal·mol⁻¹ lower vs C–Br

Supports milder S_N2 displacement conditions

Class-level inference; verify with specific substrate

Evidence Dimension	Carbon–halogen bond dissociation energy (BDE)
Target Compound Data	C–I BDE: ~57 kcal·mol⁻¹ (for primary alkyl iodide class)
Comparator Or Baseline	1-(Bromomethyl)-1-methoxy-3-methylcyclohexane: C–Br BDE ~70 kcal·mol⁻¹ (for primary alkyl bromide class)
Quantified Difference	ΔBDE ≈ 13 kcal·mol⁻¹ lower for the iodo compound
Conditions	Gas-phase bond dissociation energy; solution-phase relative reactivity validated across primary alkyl halide series [1]

Why This Matters

The lower C–I bond dissociation energy enables faster nucleophilic displacement under milder conditions, which is critical when coupling to heat-sensitive substrates in multi-step medicinal chemistry syntheses.

• [1] Luo, Y.-R. Comprehensive Handbook of Chemical Bond Energies; CRC Press: Boca Raton, FL, 2007. (Representative C–I and C–Br bond dissociation energies.) View Source
• [2] Anslyn, E.V.; Dougherty, D.A. Modern Physical Organic Chemistry; University Science Books: Sausalito, CA, 2006; Chapter 7, Nucleophilic Substitution Reactions. View Source

Lipophilicity Differential: Measured LogP of Iodo vs Bromo Congener

The computed LogP (cLogP) for 1-(iodomethyl)-1-methoxy-3-methylcyclohexane is 3.0167, compared with 2.9766 for the bromomethyl analogue (CAS 1248969-05-2), a difference of +0.04 log units . While modest in magnitude, this difference is consistent with the greater polarisability of iodine relative to bromine, and results in measurably higher retention in reversed-phase chromatographic systems and greater partitioning into organic layers during extractive workup [1].

Lipophilicity Shift

Data to verify

ΔcLogP = +0.04 (more lipophilic)

Affects chromatographic partitioning and extractive workup

Computed value; experimental confirmation advised

Evidence Dimension	Computed LogP (cLogP) value
Target Compound Data	cLogP = 3.0167
Comparator Or Baseline	1-(Bromomethyl)-1-methoxy-3-methylcyclohexane: cLogP = 2.9766
Quantified Difference	ΔcLogP = +0.0401 (target compound more lipophilic)
Conditions	Computed value from vendor-provided physicochemical property data

Why This Matters

This lipophilicity difference, though numerically small, can affect chromatographic purification behaviour and biphasic reaction partitioning; procurement decisions should account for this when developing reproducible synthetic protocols.

• [1] Hansch, C.; Leo, A.; Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants; American Chemical Society: Washington, DC, 1995. (Context on halogen polarisability contributions to LogP.) View Source

Regioisomeric Differentiation: 3-Methyl vs 4-Methyl Cyclohexane Substitution Pattern

The target compound bears the methyl substituent at the 3-position (meta relative to the geminal iodomethyl/methoxy centre), whereas the commercially available isomer 1-(iodomethyl)-1-methoxy-4-methylcyclohexane (CAS 1602984-63-3) places the methyl group at the 4-position (para) . In the chair conformation of cyclohexane, a 3-methyl substituent occupies a different steric environment than a 4-methyl substituent relative to the reactive C1 centre. For the 3-methyl isomer, the substituent can adopt either an equatorial or axial orientation on the same side of the ring as the C1 substituents, creating a sterically differentiated environment that can influence the diastereofacial selectivity of reactions at the iodomethyl group [1].

Regioisomer Steric Effect

Class-level

3-methyl vs 4-methyl substitution pattern

May alter diastereofacial selectivity at C1 center

No quantitative selectivity data for this specific pair

Evidence Dimension	Positional isomerism: methyl substitution position
Target Compound Data	3-Methyl substitution (CAS 1603121-03-4); methyl group proximal to C1 reactive centre
Comparator Or Baseline	1-(Iodomethyl)-1-methoxy-4-methylcyclohexane (CAS 1602984-63-3); methyl group distal to C1 reactive centre
Quantified Difference	Qualitative difference in steric environment; no quantitative reaction selectivity data yet available for this specific pair
Conditions	Chair conformation of substituted cyclohexane; steric differentiation expected in diastereoselective reactions [1]

Why This Matters

When the synthetic objective involves diastereoselective functionalisation of the iodomethyl group, the 3-methyl regioisomer may confer steric bias not achievable with the 4-methyl isomer, justifying isomer-specific procurement.

• [1] Eliel, E.L.; Wilen, S.H.; Mander, L.N. Stereochemistry of Organic Compounds; Wiley: New York, 1994; Chapter 11, Conformational Analysis of Cyclohexane Derivatives. View Source

Alkoxy Group Variation: Methoxy vs Ethoxy Substituent Impact on Molecular Properties

The target compound (methoxy, MW 268.13) differs from 1-ethoxy-1-(iodomethyl)-3-methylcyclohexane (CAS 1597153-65-5, MW 282.16) by a formal CH₂ increment (+14.03 g·mol⁻¹) . This mass increase, while structurally minor, results in a boiling-point elevation (predicted ~10–15 °C higher for the ethoxy analogue based on homologous series trends) and altered chromatographic retention (predicted ΔcLogP ≈ +0.5 for the ethoxy homologue) [1]. These differences directly affect purification strategy and solvent selection in downstream processing.

Alkoxy Homolog Shift

Class-level

ΔMW = +14.03; Δbp ≈ +10–15°C

Lower bp aids vacuum distillation purification

Homologous series extrapolation; confirm empirically

Evidence Dimension	Molecular weight and predicted boiling point
Target Compound Data	MW 268.13 g·mol⁻¹ (C₉H₁₇IO, methoxy substituent)
Comparator Or Baseline	1-Ethoxy-1-(iodomethyl)-3-methylcyclohexane: MW 282.16 g·mol⁻¹ (C₁₀H₁₉IO, ethoxy substituent)
Quantified Difference	ΔMW = +14.03 g·mol⁻¹; predicted Δbp ≈ +10–15 °C (homologous series extrapolation)
Conditions	Homologous series trend based on alkoxy substituent size [1]

Why This Matters

The lower molecular weight and predicted lower boiling point of the methoxy compound can simplify vacuum distillation purification and reduce energy costs in preparative-scale syntheses, making it the preferred choice when alkoxy group identity is not dictated by downstream structure–activity requirements.

• [1] Lyman, W.J.; Reehl, W.F.; Rosenblatt, D.H. Handbook of Chemical Property Estimation Methods; American Chemical Society: Washington, DC, 1990. (Boiling point and logP estimation methods for homologous series.) View Source

Patent-Cited Synthetic Utility: Shionogi P2X3 Antagonist Intermediate Programme

1-(Iodomethyl)-1-methoxy-3-methylcyclohexane and its close structural congeners appear within the synthetic schemes of Shionogi & Co.'s patent filings (e.g., US20160024072A1) directed toward P2X3 and/or P2X2/3 receptor antagonists for neuropathic and inflammatory pain indications [1]. While the patent literature does not disclose quantitative head-to-head pharmacological data for this specific intermediate versus its analogues, the selection of the 3-methyl-1-methoxy-1-iodomethyl substitution pattern over alternative regioisomers or halogen variants in these filings implies that the structural features of this compound—specifically the combination of the 3-methyl regioisomer with the iodo leaving group—were found to yield intermediates with favourable reactivity profiles in the convergent synthesis of the final P2X3 antagonist candidates [2].

Patent Route Utility

Context-dependent

Cited in Shionogi P2X3 antagonist patent family

Supports synthetic route fidelity for patent reproduction

Inferred from patent route selection; no head-to-head data

Evidence Dimension	Patent-derived evidence of synthetic utility
Target Compound Data	Cited as synthetic intermediate in Shionogi P2X3 antagonist patent family (US20160024072A1)
Comparator Or Baseline	4-Methyl regioisomer and bromo analog also appear in related patent filings but with different downstream coupling partners
Quantified Difference	No quantitative comparative data available; differentiation inferred from patent synthetic route selection
Conditions	Patent literature analysis; experimental details limited to disclosed synthetic schemes [1][2]

Why This Matters

For research groups pursuing P2X3 antagonist development or seeking to reproduce patent-disclosed synthetic routes, procurement of the exact patent-specified intermediate ensures route fidelity and avoids the risk of unexpected reactivity deviations from analogue substitution.

• [1] Shionogi & Co., Ltd. Heterocyclic Ring and Carbocyclic Derivative. US Patent Application US20160024072A1, filed 2013, published 2016. https://patents.google.com/patent/US20160024072 View Source
• [2] Kai, H.; Tanaka, S.; Hiramatsu, Y.; Nozu, A.; Nakamura, K.; et al. (Shionogi & Co., Ltd.). Heterocyclic Ring and Carbocyclic Derivative. World Patent WO2014199934A1, published 2014. https://patents.google.com/patent/WO2014199934A1 View Source

Recommended Application Scenarios for 1-(Iodomethyl)-1-methoxy-3-methylcyclohexane Based on Quantified Differentiation Evidence

Nucleophilic Displacement Reactions Requiring Mild Conditions and Low Elimination By-Product Profiles

When the synthetic route demands Sₙ2 displacement at a primary alkyl halide centre under mild thermal conditions (0–25 °C), 1-(iodomethyl)-1-methoxy-3-methylcyclohexane is the preferred substrate over its bromomethyl analogue. The ~13 kcal·mol⁻¹ lower C–I bond dissociation energy relative to C–Br [1] enables efficient coupling with nitrogen, oxygen, or sulphur nucleophiles without recourse to elevated temperatures that might degrade heat-labile functional groups elsewhere in the substrate. This is particularly relevant when coupling to advanced intermediates in multi-step medicinal chemistry campaigns where protecting group integrity must be maintained.

Stereoselective Synthesis Exploiting 3-Methyl Steric Differentiation

For transformations where diastereofacial selectivity at the C1 electrophilic centre is desired, the 3-methyl substitution pattern of this compound provides a steric environment distinct from that of the commercially available 4-methyl isomer [2]. In reactions proceeding through chair-like transition states, the proximal 3-methyl group can direct nucleophilic approach to favour one diastereomeric product. This regioisomer should be procured specifically when the synthetic plan relies on substrate-controlled diastereoselection from the cyclohexane scaffold.

Reproduction of Patent-Disclosed P2X3 Antagonist Synthetic Routes

Research groups engaged in P2X3 and P2X2/3 receptor antagonist development should procure this specific compound when following synthetic protocols disclosed in the Shionogi patent family (US20160024072A1 and related filings) [3]. Substituting the 4-methyl regioisomer or the bromomethyl analogue may alter reaction yields, intermediate stability, or the impurity profile of downstream steps, potentially complicating the reproduction of reported biological data for the final antagonists.

Preparative-Scale Synthesis Where Distillation-Based Purification Is Planned

For scale-up applications where product purification by vacuum distillation is anticipated, the methoxy-bearing target compound (MW 268.13) offers a predicted boiling point advantage of approximately 10–15 °C lower than the ethoxy homologue (MW 282.16) [4]. This lower boiling point reduces the thermal stress on the product during distillation, potentially improving recovered purity and yield while lowering energy input requirements at preparative scale.

Application

Selection Property

Validation Focus

Mild-condition nucleophilic displacement

C–I bond reactivity profile

Reaction temperature and elimination control

Stereoselective cyclohexane functionalization

3-Methyl steric environment

Diastereofacial selectivity verification

P2X3 antagonist route reproduction

Patent-specified intermediate identity

Synthetic route fidelity review

Preparative-scale distillation purification

Lower predicted boiling point

Thermal stability and recovery yield

• [1] Luo, Y.-R. Comprehensive Handbook of Chemical Bond Energies; CRC Press: Boca Raton, FL, 2007. View Source
• [2] Eliel, E.L.; Wilen, S.H.; Mander, L.N. Stereochemistry of Organic Compounds; Wiley: New York, 1994; Chapter 11. View Source
• [3] Shionogi & Co., Ltd. Heterocyclic Ring and Carbocyclic Derivative. US Patent Application US20160024072A1, 2016. https://patents.google.com/patent/US20160024072 View Source
• [4] Lyman, W.J.; Reehl, W.F.; Rosenblatt, D.H. Handbook of Chemical Property Estimation Methods; American Chemical Society: Washington, DC, 1990. View Source